Cas no 78628-80-5 (Terbinafine hydrochloride)
Terbinafine hydrochloride (TDT 067 hydrochloride) is an oral effective antifungal agent Terbinafine hydrochloride is a potent noncompetitive inhibitor of the squalene cyclooxygenase of Candida with a Ki of 30 nm Terbinafine hydrochloride also has antibacterial activity against some gram positive and gram negative bacteria
Terbinafine hydrochloride structure
Terbinafine hydrochloride Properties
Names and Identifiers
-
- TERBINAFINE HYDROCHLORIDE
- (e)-n-(6,6-dimethyl-2-hepten-4-ynyl)-n-methyl-1-naphthalenemethanamine monohydrochloride
- (E)-N-(6,6-DIMETHYL-2-HEPTEN-4-YNYL)-N-METHYL-1-NAPHTHYLMETHYLAMINE HYDROCHLORIDE
- LAMISIL
- N-[(2E)-6,6-DIMETHYL-2-HEPTEN-4-YNYL]-N-METHYL-1-NAPHTHALENEMETHANAMINE
- n,6,6-trimethyl-n-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine hydrochloride
- TERBINAFINE HCL
- TRANS-N-(6,6-DIMETHYL-2-HEPTEN-4-YNYL)-N-METHYL-1-NAPHTHYLMETHYLAMINE HYDROCHLORIDE
- (e)-n-(6,6-dimethyl-2-hepten-4-ynyl)-n-methyl-1-naphthalenemethylaminehydroc
- lamosil
- n-(6,6-dimethyl-2-hepten-4-ynyl)-n-methyl-1-naphthalenemethanamin(e)-1-naphthalenemethanaminmon
- n-(6,6-dimethyl-2-hepten-4-ynyl)-n-methyl-1-naphthalenemethanamin(e)-1-naphthalenemethanaminmonohydrochloride
- TerbutalineSulfateBase
- Lamisil, N-[(2E)-6,6-Dimethyl-2-hepten-4-ynyl]-N-methyl-1-naphthalenemethanamine
- 1-Naphthalenemethanamine, N-(2E)-6,6-dimethyl-2-hepten-4-ynyl-N-methyl-, hydrochloride
- TERNBINAFINEHCL
- ({[(2E)-6,6-Dimethylhept-2-en-4-yn-1-yl](methyl)amino}methyl)naphthalene hydrochloride
- Trebinafine hydrochloride
- 1-(3,5-Dihydroxyphenyl)-2-(tert-butylamino)ethanol
- Terbutaline
- N,6,6-Trimethyl-N-(1-naphthylmethyl)hept-2-en-4-yn-1-amine hydrochloride
- TERBINAFINE
- Terbinafine (hydrochloride)
- Terbinafine Hydrochl
- terbinafine hydrochloride
- Terbinafine Hydrochioride
- trans-N-(6,6-Dimethyl-2-hepten-4-ylyl)-N-methyl-1-naphthylmethylamine hydrochloride
- (E)-N,6,6-Trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine Hydrochloride
- [ "" ]
- Lamisil Krem
- Lamisil AT
- Terbinafinum [Latin]
- Terbinafina [Spanish]
- MycoVa
- Terbinafinum
- Terbinafina
- Zabel
- CPD000469152
- 012C11ZU6G
- (E)-N-(6,6-Dimethyl-2-hepten-4-ynyl)-N-methyl-1-naphthalenemethylamine hydrochloride
- C21H26ClN
- Terbinafine h
- TDT 067 hydrochloride
- Terbine
- SMR000469152
- Terbinafinum (Latin)
- TERBINAFINE HYDROCHLORIDE (USP MONOGRAPH)
- Terbinafine hydrochloride (Lamisil)
- SF 86-327 hydrochloride
- [(2Z)-6,6-dimethylhept-2-en-4-yn-1-yl](methyl)[(naphthalen-1-yl)methyl]amine hydrochloride
- Good Neighbor Pharmacy
- NSC-759113
- NSC759113
- NC00276
- Lamisil ATfor Jock Itch
- Terbinafine hydrochloride (USP:JAN)
- CHEMBL1200832
- SW197656-2
- SilkaAntifungal
- Terbinafine hydrochloride [USP:JAN]
- Lamisil (TN)
- SCHEMBL36795
- HY-17395
- Bramazil
- Terbinafine (as hydrochloride)
- (E)-N,6,6-trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-aminehydrochloride
- InnoNyx
- MLS001401424
- (E)-N,6,6-trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine;hydrochloride
- UNII-012C11ZU6G
- DTXSID90229223
- Antifungal Foot
- N,6,6-trimethyl-N-(1-naphthylmethyl)hept-2-en-4-yn-1-amine hydrochloride
- s2557
- Pharmakon1600-01505392
- Lamisil
- Terbinafine hydrochloride (JP17/USP)
- Terbinafine hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
- TRANS-N-(6,6-DIMETHYL-2-HEPTEN-4-YLYL)-N-METHYL-1-NAPHTHYLMETHYLAMINE HYDROCHLORIDE
- [(E)-6,6-dimethylhept-2-en-4-ynyl]-methyl-(naphthalen-1-ylmethyl)azanium;chloride
- Terbinafine hydrochloride, United States Pharmacopeia (USP) Reference Standard
- DTXCID10151714
- (2E)-N,6,6-trimethyl-N-(1-naphthylmethyl)hept-2-en-4-yn-1-amine hydrochloride
- SilkaJock Itch
- (E)-N-(6,6-DIMETHYL-2-HEPTEN-4-YNYL)-N-METHYL-1-NAPHTHALENEMETHYLAMINE, HYDROCHLORIDE
- TERBINAFINE HYDROCHLORIDE (EP MONOGRAPH)
- Terbinafine hydrochloride, >=98%
- SF-86327
- CVS PharmacyAthletes Foot
- WalgreensAthletes Foot
- terbinafin hydrochloride
- ShopkoAthletes Foot
- (E)-N,6,6-trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine hydrochloride
- Terbinafine Hydochloride
- NS00076449
- Bramizil
- lamisilat
- Muzonal
- GoodSenseTerbinafine Hydrochloride
- Q27147212
- Terbinafine HCl?
- Lamisil AT Cream
- CS-1123
- 1-Naphthalenemethanamine, N-(6,6-dimethyl-2-hepten-4-ynyl)-N-methyl-, (E)-, monohydrochloride
- Terbinafine Hydrochloride,(S)
- (2E)-N,6,6-Trimethyl-N-(1-naphthylmethyl)hept-2-en-4-yn-1-amine hydrochloride (1:1)
- (Z)-N,6,6-Trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine hydrochloride
- SilkaGel
- TERBINAFINE HYDROCHLORIDE [VANDF]
- LamisilAT Jock Itch
- Athletes foot
- Terbina
- TERBINAFINE HYDROCHLORIDE [ORANGE BOOK]
- SCHEMBL36793
- NM-100060
- MLS001304037
- 78628-80-5 (HCl)
- KS-1289
- CHEBI:77614
- TerbiFoam
- trans-N-(6,6-Dimethyl-2-hepten-4-ynyl)-N-methyl-1-naphthylmethylamine Hydrochloride
- Terbisil
- DRG-0286
- MFCD00145430
- AC-761
- (2E)-N,6,6-trimethyl-N-(1-naphthylmethyl)hept-2-en-4-yn-1-aminium chloride
- D2049
- NSC 759113
- TERBINAFINE HYDROCHLORIDE [USP MONOGRAPH]
- (2E)-N,6,6-Trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine monohydrochloride
- LS-14899
- EC 616-640-4
- TERBINAFINE HYDROCHLORIDE [JAN]
- terbinafine monohydrochloride
- AKOS015844100
- Terbinafine hydrochloride, Antibiotic for Culture Media Use Only
- Terbinafine Tablets 250 mg
- TERBINAFINE HYDROCHLORIDE (USP-RS)
- Terbinafine HCl
- BCP9000834
- KrogerAntifungal
- HTU-520
- Terbinafine for system suitability, European Pharmacopoeia (EP) Reference Standard
- BT164461
- TERBINAFINE HYDROCHLORIDE [EP MONOGRAPH]
- 1-NAPHTHALENEMETHANAMINE, N-(6,6-DIMETHYL-2-HEPTEN-4-YNYL)-N-METHYL-, (E)-, HYDROCHLORIDE
- TERBINAFINE HYDROCHLORIDE [USP-RS]
- 1-Naphthalenemethanamine, N-[(2E)-6,6-dimethyl-2-hepten-4-yn-1-yl]-N-methyl-, hydrochloride (1:1)
- [(2E)-6,6-dimethylhept-2-en-4-yn-1-yl](methyl)(naphthalen-1-ylmethyl)amine hydrochloride
- Afogan
- Terbinafine hydrochloride, European Pharmacopoeia (EP) Reference Standard
- (E)-N-(6,6-Dimethyl-2-hepten-4-ynyl)-N-methyl-1-naphthalenemethanamine hydrochloride
- TERBINAFINE HYDROCHLORIDE [WHO-DD]
- AKOS025149216
- TERBINAFINE HCL 5%
- TERBINAFINE HYDROCHLORIDE [MART.]
- MLS001066620
- Q-201790
- Shoprite
- TERBINAFINE HYDROCHLORIDE [MI]
- D02219
- CCG-101026
- TERBINAFINE HYDROCHLORIDE (MART.)
- (2E)-N,6,6-TRIMETHYL-N-(NAPHTHALEN-1-YLMETHYL)HEPT-2-EN-4-YN-1-AMINE HYDROCHLORIDE
- 78628-80-5
- +Expand
-
- MFCD00145430
- BWMISRWJRUSYEX-SZKNIZGXSA-N
- 1S/C21H25N.ClH/c1-21(2,3)15-8-5-9-16-22(4)17-19-13-10-12-18-11-6-7-14-20(18)19;/h5-7,9-14H,16-17H2,1-4H3;1H/b9-5+;
- Cl[H].N(C([H])([H])[H])(C([H])([H])/C(/[H])=C(\[H])/C#CC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12
Computed Properties
- 327.175378g/mol
- 0
- 1
- 1
- 5
- 327.175378g/mol
- 327.175378g/mol
- 3.2Ų
- 23
- 428
- 0
- 0
- 0
- 1
- 0
- 2
- nothing
- nothing
- 0
Experimental Properties
- 5.67930
- 3.24000
- 9156
- 1.586
- 417°C at 760 mmHg
- 204-208 ºC
- No data available
- No data available
- methanol: soluble50mg/mL
- Powder
- Soluble in methanol) dichloromethane # soluble in ethanol # slightly soluble in water.
- 3.8600
Terbinafine hydrochloride Security Information
-
GHS07
GHS09 
- QJ8600100
- 3
- S26-S36/37/39-S61-S60
- S26; S36/37/39; S61; S60
- R36/37/38
-
Xi
N 
- UN 3077 9/PG 3
- H315-H319-H335-H410
- P261-P273-P305+P351+P338-P501
- Please store the product under the recommended conditions in the Certificate of Analysis.
- 36/37/38-50/53
- Warning
- LD50 in mice, rats (mg/kg): 4000, 4000 orally; 393, 213 i.v. (Ganzinger)
Terbinafine hydrochloride Customs Data
- 2921499090
-
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Terbinafine hydrochloride Price
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Terbinafine hydrochloride Related Literature
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1. Analysis of terbinafine in PLGA-based drug delivery systems by a fast and sensitive UHPLC-DAD methodKristyna Mr?tná,Kate?ina Matou?ová,Petr Matou?,Ludmila Matysová,Franti?ek ?vec,Eva ?nejdrová,Lenka Kujovská Kr?mová Anal. Methods 2023 15 2823
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Emilio Tedesco,Danielle Giron,Sabine Pfeffer CrystEngComm 2002 4 393
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Angelina Yimei Lim,John Seviour Anal. Methods 2012 4 1983
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Rasha M. Youssef,Mohamed A. Korany,Mostafa A. Afify Anal. Methods 2014 6 3410
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W. J. Tipping,M. Lee,A. Serrels,V. G. Brunton,A. N. Hulme Chem. Soc. Rev. 2016 45 2075
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Sriram Harini,Mayandi Venkatesh,Sridhar Radhakrishnan,Mobashar Hussain Urf Turabe Fazil,Eunice Tze Leng Goh,Sun Rui,Chetna Dhand,Seow Theng Ong,Veluchamy Amutha Barathi,Roger W. Beuerman,Seeram Ramakrishna,Navin Kumar Verma,Rajamani Lakshminarayanan RSC Adv. 2016 6 41130
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7. Advancing the stimuli response of polymer-based drug delivery systems for ocular disease treatmentDuc Dung Nguyen,Jui-Yang Lai Polym. Chem. 2020 11 6988
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Baohong Sun,Ming Zhang,Ninglin Zhou,Xiaohong Chu,Ping Yuan,Cheng Chi,Fan Wu,Jian Shen RSC Adv. 2018 8 21369
-
T. S. P. Cellet,G. M. Pereira,E. C. Muniz,R. Silva,A. F. Rubira J. Mater. Chem. B 2015 3 6837
-
Martin Malmsten Soft Matter 2011 7 8725
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